Cas no 56246-60-7 (7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)-)

7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)- structure
56246-60-7 structure
Product Name:7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)-
CAS No:56246-60-7
MF:C7H12O
MW:112.169582366943
CID:349414
PubChem ID:11480421
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane, 1-methyl-, (1R)-
    • (6R)-6-methyl-7-oxabicyclo[4.1.0]heptane
    • DTXSID30467142
    • 56246-60-7
    • CTK1F5016
    • Inchi: 1S/C7H12O/c1-7-5-3-2-4-6(7)8-7/h6H,2-5H2,1H3/t6?,7-/m1/s1
    • InChI Key: FIEKVYPYFQSFTP-COBSHVIPSA-N
    • SMILES: O1C2CCCC[C@@]12C

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53
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